Cas no 4950-92-9 (Benzenemethanamine,4-(heptyloxy)-)

• Product Name: Benzenemethanamine,4-(heptyloxy)-
• CAS No: 4950-92-9
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 326343
• PubChem ID: 15115534
• Update Time: 2023-10-31

Benzenemethanamine,4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(heptyloxy)-
• (4-heptoxyphenyl)methanamine
• 4-HEPTYLOXY-BENZYLAMINE
• 4-(heptyloxy)benzylamine
• SCHEMBL5991663
• FOARPAGPCDSKQF-UHFFFAOYSA-N
• 1-[4-(Heptyloxy)phenyl]methanamine
• p-heptyloxybenzylamine
• 4950-92-9
• DTXSID70568465

• MDL： MFCD07786656
• Inchi： 1S/C14H23NO/c1-2-3-4-5-6-11-16-14-9-7-13(12-15)8-10-14/h7-10H,2-6,11-12,15H2,1H3
• InChI Key： FOARPAGPCDSKQF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų